2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C17H15Cl2N5OS/c1-10-3-2-4-11(7-10)16-22-23-17(24(16)20)26-9-15(25)21-14-8-12(18)5-6-13(14)19/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: LYTUMPRFQPBANC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N5OS
• Molecular Weight: 408.3 g/mol

Description

2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C17H15Cl2N5OS and its molecular weight is 408.3. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(m-tolyl)thio-4,5-diaminotriazole, which is synthesized from m-toluidine and thiourea. The second intermediate is 2,5-dichlorophenylacetic acid, which is synthesized from 2,5-dichlorophenol and chloroacetic acid. These two intermediates are then coupled using N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to form the final product.

Starting Materials
m-toluidine, thiourea, 2,5-dichlorophenol, chloroacetic acid, N,N'-dicyclohexylcarbodiimide (DCC), N-hydroxysuccinimide (NHS)

Reaction
Synthesis of 2-(m-tolyl)thio-4,5-diaminotriazole:, Step 1: Dissolve m-toluidine (1.0 equiv) in ethanol and add thiourea (1.2 equiv). Heat the mixture at reflux for 4 hours., Step 2: Cool the mixture to room temperature and filter the resulting solid. Wash the solid with ethanol and dry under vacuum to obtain 2-(m-tolyl)thio-4,5-diaminotriazole as a yellow solid., Synthesis of 2,5-dichlorophenylacetic acid:, Step 1: Dissolve 2,5-dichlorophenol (1.0 equiv) in dichloromethane and add chloroacetic acid (1.2 equiv) and triethylamine (1.2 equiv). Stir the mixture at room temperature for 24 hours., Step 2: Wash the resulting solid with water and dry under vacuum to obtain 2,5-dichlorophenylacetic acid as a white solid., Coupling of intermediates to form final product:, Step 1: Dissolve 2-(m-tolyl)thio-4,5-diaminotriazole (1.0 equiv), 2,5-dichlorophenylacetic acid (1.0 equiv), DCC (1.2 equiv), and NHS (1.2 equiv) in dichloromethane. Stir the mixture at room temperature for 24 hours., Step 2: Filter the resulting solid and wash with dichloromethane. Purify the solid by recrystallization from ethanol to obtain the final product as a white solid.